Cas no 1044771-76-7 (4-chloro-N-cyclopropylpyrimidin-2-amine)

4-Chloro-N-cyclopropylpyrimidin-2-amine is a heterocyclic organic compound featuring a pyrimidine core substituted with a chloro group at the 4-position and a cyclopropylamino group at the 2-position. This structure confers reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, potentially influencing binding affinity in bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics, offering versatility in medicinal chemistry applications.
4-chloro-N-cyclopropylpyrimidin-2-amine structure
1044771-76-7 structure
Product Name:4-chloro-N-cyclopropylpyrimidin-2-amine
CAS No:1044771-76-7
MF:C7H8ClN3
MW:169.611519813538
MDL:MFCD11046853
CID:829909
PubChem ID:24903716
Update Time:2025-10-10

4-chloro-N-cyclopropylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • (4-Chloro-pyrimidin-2-yl)-cyclopropyl-amine
    • (4-ChloropyriMidin-2-yl)cyclopropylaMine
    • 4-Chloro-N-cyclopropylpyrimidin-2-amine
    • (4-Chloro-pyrimidin-2-yl)-cyclopropylamine
    • AB1009969
    • AK-51941
    • AM90526
    • KB-01809
    • 4-Chloro-N-cycloproimidin-2-amine
    • 4-Chloro-N-cyclopropyl-2-pyrimidinamine
    • SB56058
    • 1044771-76-7
    • MFCD11046853
    • DB-353451
    • CS-0313323
    • AS-30636
    • DTXSID60647970
    • 4-Chloro-N-cyclopropyl-pyrimidin-2-amine
    • AKOS006308913
    • 4-chloro-N-cyclopropylpyrimidin-2-amine
    • MDL: MFCD11046853
    • Inchi: 1S/C7H8ClN3/c8-6-3-4-9-7(11-6)10-5-1-2-5/h3-5H,1-2H2,(H,9,10,11)
    • InChI Key: BFFVMENGWWDLLA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=NC(=N1)NC1CC1

Computed Properties

  • Exact Mass: 169.0406750g/mol
  • Monoisotopic Mass: 169.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • Density: 1.454

4-chloro-N-cyclopropylpyrimidin-2-amine Security Information

4-chloro-N-cyclopropylpyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C13365-1g
(4-Chloropyrimidin-2-yl)cyclopropylamine
1044771-76-7 95%
1g
3298CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C13365-500mg
(4-Chloropyrimidin-2-yl)cyclopropylamine
1044771-76-7 95%
500mg
2189CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C13365-1g
(4-Chloropyrimidin-2-yl)cyclopropylamine
1044771-76-7 95%
1g
3298.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C13365-500mg
(4-Chloropyrimidin-2-yl)cyclopropylamine
1044771-76-7 95%
500mg
2189.0CNY 2021-07-13
abcr
AB445101-1 g
4-Chloro-N-cyclopropylpyrimidin-2-amine; min. 95%
1044771-76-7
1g
€497.00 2023-04-22
abcr
AB445101-5 g
4-Chloro-N-cyclopropylpyrimidin-2-amine; min. 95%
1044771-76-7
5g
€1,437.50 2023-04-22
Apollo Scientific
OR930797-500mg
(4-Chloro-pyrimidin-2-yl)-cyclopropyl-amine
1044771-76-7 95%
500mg
£250.00 2024-05-25
Apollo Scientific
OR930797-1g
(4-Chloro-pyrimidin-2-yl)-cyclopropyl-amine
1044771-76-7 95%
1g
£503.00 2025-02-21
TRC
C427793-10mg
4-Chloro-N-cyclopropylpyrimidin-2-amine
1044771-76-7
10mg
$ 50.00 2022-06-06
TRC
C427793-50mg
4-Chloro-N-cyclopropylpyrimidin-2-amine
1044771-76-7
50mg
$ 70.00 2022-06-06

4-chloro-N-cyclopropylpyrimidin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane ;  rt; overnight, rt
Reference
Pyrimidinyl Biphenylureas: Identification of New Lead Compounds as Allosteric Modulators of the Cannabinoid Receptor CB1
Khurana, Leepakshi; Fu, Bo-Qiao; Duddupudi, Anantha L.; Liao, Yu-Hsien; Immadi, Sri Sujana; et al, Journal of Medicinal Chemistry, 2017, 60(3), 1089-1104

4-chloro-N-cyclopropylpyrimidin-2-amine Raw materials

4-chloro-N-cyclopropylpyrimidin-2-amine Preparation Products

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